Cas no 1354008-25-5 ((S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide)
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-(1-benzyl-piperidin-4-yl)-n-ethyl-propionamide
- (S)-2-Amino-N-(1-benzylpiperidin-4-yl)-N-ethylpropanamide
- AM96131
- (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide
-
- Inchi: 1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-9-11-19(12-10-16)13-15-7-5-4-6-8-15/h4-8,14,16H,3,9-13,18H2,1-2H3/t14-/m0/s1
- InChI Key: HEEKWHGBIBGHAL-AWEZNQCLSA-N
- SMILES: O=C([C@H](C)N)N(CC)C1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 320
- Topological Polar Surface Area: 49.6
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082080-500mg |
S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide |
1354008-25-5 | 500mg |
£694.00 | 2022-03-01 |
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide
Introduction to (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide and Its Significance in Modern Medicinal Chemistry
(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide, with the CAS number 1354008-25-5, is a compound of significant interest in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The (S)-configuration of the amino group, combined with the presence of a benzyl-piperidine moiety, makes this compound a promising candidate for further investigation.
The structural framework of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The benzyl-piperidine ring is a common structural motif found in many biologically active compounds, particularly those targeting central nervous system (CNS) receptors. This moiety contributes to the compound's ability to interact with specific protein targets, thereby modulating physiological processes.
In recent years, there has been a growing interest in developing drugs that target neurological disorders. The benzyl-piperidine scaffold is particularly relevant in this context, as it has been shown to exhibit properties that make it suitable for use in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The (S)-configuration of the amino group further enhances the compound's potential by optimizing its interactions with biological targets.
One of the most compelling aspects of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide is its potential as a lead compound for drug discovery. The combination of the amino group, the benzyl-piperidine ring, and the ethyl propionamide side chain creates a versatile structure that can be modified to improve pharmacokinetic properties and reduce off-target effects. This flexibility is crucial in the drug development process, as it allows researchers to fine-tune the molecule's characteristics to meet specific therapeutic needs.
Recent studies have highlighted the importance of chiral molecules in medicinal chemistry. The (S)-configuration of the amino group in (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide plays a critical role in determining its biological activity. Enantiomers of this compound can exhibit vastly different pharmacological profiles, making it essential to carefully select and optimize the correct stereochemistry. Advances in synthetic chemistry have made it possible to produce enantiomerically pure forms of such compounds, which is crucial for their successful application in drug development.
The benzyl-piperidine moiety is another key feature that contributes to the compound's potential therapeutic value. This scaffold is known to interact with various receptors and enzymes, including those involved in neurotransmitter signaling. By targeting these sites, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide may be able to modulate neuronal activity and provide relief for patients suffering from neurological disorders.
In addition to its potential applications in CNS disorders, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide may also have utility in other therapeutic areas. For instance, its structural features could make it a valuable tool for studying enzyme mechanisms and developing inhibitors for various metabolic pathways. The compound's ability to interact with biological targets also suggests that it could be used as a scaffold for designing new drugs with improved efficacy and reduced side effects.
The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and molecular biology. The synthesis of complex molecules like (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide requires sophisticated techniques and methodologies that are continually evolving. Recent innovations in automated synthesis and computational modeling have made it possible to design and produce such compounds more efficiently than ever before.
The pharmacological evaluation of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide has revealed several promising properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and rapid brain penetration, which are critical factors for CNS drugs. Additionally, its interaction with specific receptors suggests that it may have fewer off-target effects compared to existing therapies.
The future prospects for (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide are exciting, particularly as more research is conducted into its potential applications. Ongoing studies aim to further optimize its pharmacological properties and explore new therapeutic indications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.
1354008-25-5 ((S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-ethyl-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)